Cas no 81177-90-4 (tributyl(1-methoxyethenyl)stannane)

• Product Name: tributyl(1-methoxyethenyl)stannane
• CAS No: 81177-90-4
• MF: C₁₅H₃₂OSn
• MW: 347.123984336853
• CID: 704369
• PubChem ID: 12824446
• Update Time: 2025-11-01

tributyl(1-methoxyethenyl)stannane Chemical and Physical Properties

Names and Identifiers

• Stannane, tributyl(1-methoxyethenyl)-
• tributyl(1-methoxyethenyl)stannane
• DJXVREQLLGUBLO-UHFFFAOYSA-N
• DTXSID80510778
• tributyl(1-methoxyvinyl)stannane
• 81177-90-4
• SCHEMBL392932
• EN300-117162
• AT34932

• Inchi： 1S/3C4H9.C3H5O.Sn/c4*1-3-4-2;/h3*1,3-4H2,2H3;1H2,2H3;
• InChI Key： DJXVREQLLGUBLO-UHFFFAOYSA-N
• SMILES： [Sn](C(=C)OC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 348.147518g/mol
• Monoisotopic Mass: 348.147518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals

Additional information on tributyl(1-methoxyethenyl)stannane

Comprehensive Overview of Tributyl(1-methoxyethenyl)stannane (CAS No. 81177-90-4)

Tributyl(1-methoxyethenyl)stannane (CAS No. 81177-90-4) is a specialized organotin compound widely utilized in organic synthesis and material science. Its unique molecular structure, featuring a methoxyethenyl group bonded to a tributyltin moiety, makes it a valuable reagent in cross-coupling reactions and polymer chemistry. Researchers and industries increasingly focus on this compound due to its versatility in catalytic applications and compatibility with green chemistry principles.

The growing demand for tributyl(1-methoxyethenyl)stannane aligns with trends in sustainable chemistry, where users frequently search for "eco-friendly organotin reagents" or "low-toxicity tin-based catalysts." This compound’s ability to facilitate stereoselective reactions under mild conditions has made it a topic of interest in pharmaceutical intermediates synthesis, addressing queries like "efficient tin reagents for drug development."

From a technical perspective, CAS No. 81177-90-4 exhibits stability in air-sensitive environments, a feature often highlighted in searches such as "handling air-stable organotin compounds." Its methoxyethenyl functional group enables selective transformations, particularly in synthesizing complex alkenes—a hotspot for queries like "alkene synthesis using tin reagents." Analytical techniques like NMR and GC-MS are commonly employed to verify its purity, reflecting user concerns about "quality control for specialty organometallics."

Innovative applications of tributyl(1-methoxyethenyl)stannane extend to advanced material science, where it serves as a precursor for functionalized polymers. Searches like "tin-based monomers for conductive materials" underscore its relevance in emerging technologies. Safety data sheets emphasize proper storage in inert atmospheres, addressing FAQs such as "best practices for storing reactive tin compounds."

In summary, tributyl(1-methoxyethenyl)stannane (CAS No. 81177-90-4) bridges academic research and industrial applications, answering modern chemistry challenges while adhering to environmental and safety standards. Its keyword-rich profile—from "organotin catalysis" to "vinyl ether synthesis"—ensures visibility in scientific and commercial databases, making it a compound of enduring significance.